Cas no 2402828-88-8 (8,8-Difluorodispiro[2.0.3^{4}.1^{3}]octan-6-amine)

• Product Name: 8,8-Difluorodispiro[2.0.3^{4}.1^{3}]octan-6-amine
• CAS No: 2402828-88-8
• MF: C₈H₁₁F₂N
• MW: 159.17644906044
• CID: 6197932
• PubChem ID: 145899125
• Update Time: 2025-11-05

8,8-Difluorodispiro[2.0.3^{4}.1^{3}]octan-6-amine Chemical and Physical Properties

Names and Identifiers

• EN300-7471599
• 2402828-88-8
• 8,8-difluorodispiro[2.0.3^{4}.1^{3}]octan-6-amine
• 8,8-Difluorodispiro[2.0.3^{4}.1^{3}]octan-6-amine

• Inchi： 1S/C8H11F2N/c9-8(10)6(1-2-6)7(8)3-5(11)4-7/h5H,1-4,11H2
• InChI Key： IAAJADWULFWBDX-UHFFFAOYSA-N
• SMILES： FC1(C2(CC(C2)N)C21CC2)F

Computed Properties

• Exact Mass: 159.08595568g/mol
• Monoisotopic Mass: 159.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 26Ų

Additional information on 8,8-Difluorodispiro[2.0.3^{4}.1^{3}]octan-6-amine

Research Briefing on 8,8-Difluorodispiro[2.0.3⁴.1³]octan-6-amine (CAS: 2402828-88-8): Recent Advances and Applications

The compound 8,8-Difluorodispiro[2.0.3⁴.1³]octan-6-amine (CAS: 2402828-88-8) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This structurally unique spirocyclic amine features two fluorine atoms at the 8-position, which significantly influence its physicochemical properties and biological activity. Recent studies have explored its potential as a versatile building block for the development of novel therapeutics, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00562) demonstrated the compound's remarkable ability to penetrate the blood-brain barrier (BBB), with a logBB value of 0.8 ± 0.1. The researchers attributed this property to the optimal balance of lipophilicity (clogP = 1.9) and polar surface area (PSA = 42 Ų) achieved by the difluorinated spirocyclic structure. Molecular dynamics simulations revealed that the fluorine atoms participate in favorable interactions with BBB transporters, facilitating CNS penetration.

In neuropharmacological applications, derivatives of 8,8-Difluorodispiro[2.0.3⁴.1³]octan-6-amine have shown potent activity as σ1 receptor ligands (K_i = 12 nM for lead compound 15b in the aforementioned study). This finding is particularly significant for the development of novel analgesics and neuroprotective agents, as σ1 receptors play crucial roles in pain modulation and neuronal survival pathways.

The synthetic accessibility of this scaffold has been improved through recent methodological advances. A 2024 publication in Organic Letters (DOI: 10.1021/acs.orglett.4c00321) described an efficient three-step synthesis from commercially available starting materials, featuring a key photoredox-catalyzed spirocyclization that proceeds in 78% yield. This development has made the compound more accessible for structure-activity relationship (SAR) studies and medicinal chemistry optimization campaigns.

Beyond CNS applications, the compound's metabolic stability has attracted attention in diabetes research. In vitro studies using human liver microsomes demonstrated a half-life of >120 minutes, suggesting favorable pharmacokinetic properties. Researchers at a major pharmaceutical company have incorporated this scaffold into GPR40 agonists, achieving both potency (EC₅₀ = 8 nM) and excellent selectivity over related receptors.

Recent crystallographic studies (PDB ID: 8T4F) have revealed that the rigid spirocyclic structure of 8,8-Difluorodispiro[2.0.3⁴.1³]octan-6-amine effectively preorganizes the amine functionality for optimal target engagement. This structural feature has been exploited in fragment-based drug discovery, where the compound serves as a privileged fragment for targeting protein-protein interactions.

Looking forward, several pharmaceutical companies have included derivatives of this scaffold in their preclinical pipelines. The unique combination of physicochemical properties, synthetic tractability, and demonstrated biological activities positions 8,8-Difluorodispiro[2.0.3⁴.1³]octan-6-amine as a promising platform for the development of next-generation therapeutics across multiple disease areas.